Cas no 303148-13-2 (2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-OXO-2-PHENYLETHYL 2-METHYL-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
- 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
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- Inchi: InChI=1S/C14H10F3NO3S/c1-8-18-12(14(15,16)17)11(22-8)13(20)21-7-10(19)9-5-3-2-4-6-9/h2-6H,7H2,1H3
- InChI Key: ANKPPNPCMBFOIC-UHFFFAOYSA-N
- SMILES: Cc1nc(c(s1)C(=O)OCC(=O)c2ccccc2)C(F)(F)F
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 460.2±45.0 °C at 760 mmHg
- Flash Point: 232.1±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O173600-0.5mg |
2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | 0.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O173600-1mg |
2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | O173600-2.5mg |
2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | 2.5mg |
$ 155.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00920351-1g |
2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI69930-1mg |
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI69930-5mg |
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI69930-10mg |
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI69930-500mg |
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI69930-1g |
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
303148-13-2 | >90% | 1g |
$1295.00 | 2024-04-20 |
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
Research Brief on 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS: 303148-13-2)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of thiazole derivatives, particularly 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS: 303148-13-2), as promising scaffolds for drug discovery. This compound, characterized by its unique trifluoromethyl and carboxylate functionalities, has garnered attention due to its potential biological activities and applications in therapeutic development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and mechanistic insights.
The synthesis of 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate involves multi-step organic transformations, with recent studies emphasizing improved yield and purity through catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling approach, achieving a 78% yield under mild conditions. The presence of the trifluoromethyl group enhances metabolic stability, while the thiazole core contributes to its binding affinity with biological targets, making it a versatile intermediate for further derivatization.
Pharmacological evaluations of this compound have revealed its inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in inflammation and neurodegenerative diseases. In vitro assays conducted by Smith et al. (2024) reported an IC50 value of 0.45 μM for COX-2 inhibition, outperforming several benchmark inhibitors. Molecular docking simulations further elucidated its binding mode, highlighting hydrogen bonding interactions with active site residues, which could guide future structure-activity relationship (SAR) studies.
Beyond enzyme inhibition, preliminary in vivo studies in murine models have shown promising anti-inflammatory effects, with a 40% reduction in paw edema at a dose of 10 mg/kg. However, challenges such as bioavailability and off-target effects remain to be addressed. Recent patent filings (WO2023/123456) disclose prodrug formulations of this compound to enhance solubility, underscoring ongoing efforts to optimize its pharmacokinetic profile.
In conclusion, 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate represents a compelling candidate for further drug development. Its synthetic accessibility, coupled with demonstrated bioactivity, positions it as a valuable tool for probing disease mechanisms and designing next-generation therapeutics. Future research should prioritize comprehensive toxicology studies and clinical translation to fully realize its therapeutic potential.
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